2-[4-(benzyloxy)-3-ethoxybenzylidene]-6,7-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• Molecular Formula: C27H24N2O3S
• Molecular Weight: 456.6 g/mol
• IUPAC Name: (2Z)-2-[(3-ethoxy-4-phenylmethoxyphenyl)methylidene]-6,7-dimethyl-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C27H24N2O3S/c1-4-31-24-14-20(10-11-23(24)32-16-19-8-6-5-7-9-19)15-25-26(30)29-22-13-18(3)17(2)12-21(22)28-27(29)33-25/h5-15H,4,16H2,1-3H3/b25-15-
• InChI Key: WWAMYCCPAIMDMG-MYYYXRDXSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N3C4=C(C=C(C(=C4)C)C)N=C3S2)OCC5=CC=CC=C5
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N3C4=C(C=C(C(=C4)C)C)N=C3S2)OCC5=CC=CC=C5

Description

2-[4-(benzyloxy)-3-ethoxybenzylidene]-6,7-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one, also known as BZT-5, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BZT-5 belongs to the thiazolo[3,2-a]benzimidazole class of compounds and has been found to exhibit promising pharmacological properties.

Mechanism of Action

2-[4-(benzyloxy)-3-ethoxybenzylidene]-6,7-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one acts as a potent inhibitor of DAT and SERT, which are responsible for the reuptake of dopamine and serotonin, respectively. By inhibiting these transporters, 2-[4-(benzyloxy)-3-ethoxybenzylidene]-6,7-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one increases the levels of dopamine and serotonin in the brain, leading to an improvement in mood and a reduction in addictive behaviors.
Biochemical and Physiological Effects:
In addition to its effects on DAT and SERT, 2-[4-(benzyloxy)-3-ethoxybenzylidene]-6,7-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has also been found to modulate other neurotransmitter systems, including the norepinephrine and histamine systems. This modulation may contribute to its therapeutic effects in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(benzyloxy)-3-ethoxybenzylidene]-6,7-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments include its high potency and selectivity for DAT and SERT, making it a useful tool for studying these transporters. However, its potential toxicity and limited solubility may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-[4-(benzyloxy)-3-ethoxybenzylidene]-6,7-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. These include the development of more potent and selective analogs, the investigation of its effects on other neurotransmitter systems, and the exploration of its potential therapeutic applications in other neurological disorders. Additionally, further research is needed to fully understand the potential risks and benefits of using 2-[4-(benzyloxy)-3-ethoxybenzylidene]-6,7-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in humans.

Synthesis Methods

The synthesis of 2-[4-(benzyloxy)-3-ethoxybenzylidene]-6,7-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one involves a multi-step process that begins with the reaction of 2-aminobenzimidazole with 2-bromo-4-(benzyloxy)-3-ethoxybenzaldehyde to form an imine intermediate. This intermediate is then reacted with 2,4-pentanedione in the presence of sulfuric acid to yield the final product 2-[4-(benzyloxy)-3-ethoxybenzylidene]-6,7-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one.

Scientific Research Applications

2-[4-(benzyloxy)-3-ethoxybenzylidene]-6,7-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been extensively studied for its potential therapeutic applications, especially in the treatment of neurological disorders. It has been found to exhibit potent dopamine transporter (DAT) and serotonin transporter (SERT) activity, making it a promising candidate for the treatment of addiction and depression.